Jatamanvaltrate B

Chinese Name
Jatamanvaltrate B
English Name
Jatamanvaltrate B
标识符
CAS No.
1134138-66-1
Molecular Formula
C32H50O13
Molecular Weight
642.7390
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
10%
8/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled8
druglikeness.missing70
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
658.7300
druglikeness.valid
TPSA
TPSA
229.0900
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
-
LogD
LogD
-
HBA
HBA
13
druglikeness.valid
water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
-
corneal_permeability
corneal_permeability
-
HIA
HIA
-
bioavailability
bioavailability
-
PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
-
blood_brain_barrier
blood_brain_barrier
-
placental_barrier
placental_barrier
-
milk_secretion
milk_secretion
-
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
-
CYP1A2_inhibitor
CYP1A2_inhibitor
-
CYP2C9_substrate
CYP2C9_substrate
-
CYP2C9_inhibitor
CYP2C9_inhibitor
-
CYP2C19_substrate
CYP2C19_substrate
-
CYP2C19_inhibitor
CYP2C19_inhibitor
-
CYP2D6_substrate
CYP2D6_substrate
-
CYP2D6_inhibitor
CYP2D6_inhibitor
-
CYP3A4_substrate
CYP3A4_substrate
-
CYP3A4_inhibitor
CYP3A4_inhibitor
-
UGT1A1_substrate
UGT1A1_substrate
-
UGT1A3_substrate
UGT1A3_substrate
-
UGT1A4_substrate
UGT1A4_substrate
-
UGT1A6_substrate
UGT1A6_substrate
-
UGT1A9_substrate
UGT1A9_substrate
-
Ames_test
Ames_test
-
micronucleus_test
micronucleus_test
-
chromosomal_aberration
chromosomal_aberration
-
DNA_damage
DNA_damage
-
carcinogenicity
carcinogenicity
-
LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
-
cardiotoxicity
cardiotoxicity
-
nephrotoxicity
nephrotoxicity
-
neurotoxicity
neurotoxicity
-
hERG_inhibition
hERG_inhibition
-
Pgp_substrate
Pgp_substrate
-
Pgp_inhibitor
Pgp_inhibitor
-
BCRP_substrate
BCRP_substrate
-
BCRP_inhibitor
BCRP_inhibitor
-
OATP1B1_substrate
OATP1B1_substrate
-
OATP1B1_inhibitor
OATP1B1_inhibitor
-
OATP1B3_substrate
OATP1B3_substrate
-
OATP1B3_inhibitor
OATP1B3_inhibitor
-
drug_induced_liver_injury
drug_induced_liver_injury
-
QT_prolongation
QT_prolongation
-
skin_sensitization
skin_sensitization
-
respiratory_toxicity
respiratory_toxicity
-
reproductive_toxicity
reproductive_toxicity
-
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
-
Resp_Sens
Resp_Sens
-
Photo_tox
Photo_tox
-
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
druglikeness.quickNavigation
Related Diseases
炎症性肠病
Inflammatory Bowel Disease
Corresponding Targets:
癫痫
Epilepsy
Corresponding Targets:
焦虑症
Anxiety Disorders
Corresponding Targets:
肝细胞癌
Hepatocellular Carcinoma
Corresponding Targets:
失眠症
Insomnia
Corresponding Targets:
Plant Sources
No plant sources
相关化合物

高车前素 7-O-葡萄糖醛酸苷
Hispidulin 7-O-glucuronide
CAS号:31105-76-7
分子式:C22H20O12
分子量:476.3900

马甲子素A
Paliurusene A
CAS号:2049588-41-0
分子式:C48H60O9
分子量:780.9990

橙皮素二氢查耳酮-7-O-葡萄糖苷
Hesperetin dihydrochalcone glucoside
CAS号:21940-36-3
分子式:C22H26O11
分子量:466.4390

马甲子素B
Paliurusene B
CAS号:2049588-45-4
分子式:C48H60O9
分子量:780.9990

罗波斯塔双黄酮
Robustaflavone
CAS号:49620-13-5
分子式:C30H18O10
分子量:538.4640

7-酮基马钱苷酸
7-keto-Loganic acid
CAS号:170382-11-3
分子式:C16H22O10
分子量:374.3420